(2-Ethoxy-5-methoxyphenyl)acetic acid (2-Ethoxy-5-methoxyphenyl)acetic acid
Brand Name: Vulcanchem
CAS No.: 18086-33-4
VCID: VC21045475
InChI: InChI=1S/C11H14O4/c1-3-15-10-5-4-9(14-2)6-8(10)7-11(12)13/h4-6H,3,7H2,1-2H3,(H,12,13)
SMILES: CCOC1=C(C=C(C=C1)OC)CC(=O)O
Molecular Formula: C11H14O4
Molecular Weight: 210.23 g/mol

(2-Ethoxy-5-methoxyphenyl)acetic acid

CAS No.: 18086-33-4

Cat. No.: VC21045475

Molecular Formula: C11H14O4

Molecular Weight: 210.23 g/mol

* For research use only. Not for human or veterinary use.

(2-Ethoxy-5-methoxyphenyl)acetic acid - 18086-33-4

Specification

CAS No. 18086-33-4
Molecular Formula C11H14O4
Molecular Weight 210.23 g/mol
IUPAC Name 2-(2-ethoxy-5-methoxyphenyl)acetic acid
Standard InChI InChI=1S/C11H14O4/c1-3-15-10-5-4-9(14-2)6-8(10)7-11(12)13/h4-6H,3,7H2,1-2H3,(H,12,13)
Standard InChI Key SKBSZAKPEASKMK-UHFFFAOYSA-N
SMILES CCOC1=C(C=C(C=C1)OC)CC(=O)O
Canonical SMILES CCOC1=C(C=C(C=C1)OC)CC(=O)O

Introduction

(2-Ethoxy-5-methoxyphenyl)acetic acid is a substituted aromatic carboxylic acid with significant structural and chemical properties. It belongs to the phenylacetic acid family, characterized by a phenyl ring substituted with ethoxy and methoxy groups, as well as an acetic acid moiety. This compound has garnered attention for its potential applications in organic synthesis, pharmacology, and material science.

Synthesis

The synthesis of (2-Ethoxy-5-methoxyphenyl)acetic acid typically involves:

  • Alkylation of Methoxy-Substituted Phenol: A methoxy-substituted phenol undergoes alkylation with an ethoxy group.

  • Carboxylation: The intermediate is further carboxylated to introduce the acetic acid moiety.

This method ensures high purity and yield, making it suitable for laboratory-scale and industrial applications.

Crystallographic and Structural Data

Crystallographic studies reveal the following key structural features:

  • Bond lengths and angles consistent with aromatic carboxylic acids.

  • Substituents (ethoxy and methoxy groups) positioned at the ortho and para positions relative to each other on the phenyl ring.

These structural characteristics influence the compound's reactivity and interaction with biological targets .

Applications

This compound has potential applications in:

  • Pharmacology: Its structure suggests possible anti-inflammatory or analgesic properties through interaction with enzymes involved in pain pathways.

  • Organic Synthesis: Used as a precursor for synthesizing more complex molecules.

  • Material Science: Potential applications in designing functionalized polymers due to its aromatic nature.

Analytical Techniques

The characterization of (2-Ethoxy-5-methoxyphenyl)acetic acid can be performed using:

  • NMR Spectroscopy (1H^1H and 13C^13C): To confirm molecular structure.

  • Mass Spectrometry (MS): For determining molecular weight.

  • Fourier Transform Infrared Spectroscopy (FTIR): To identify functional groups.
    These techniques ensure the compound's purity and structural integrity .

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